Cas no 951887-67-5 (Ethyl 5-(3,4,5-trimethoxyphenyl)-5-oxovalerate)

• Product Name: Ethyl 5-(3,4,5-trimethoxyphenyl)-5-oxovalerate
• CAS No: 951887-67-5
• MF: C₁₆H₂₂O₆
• MW: 310.342285633087
• CID: 4722238
• Update Time: 2025-05-20

Ethyl 5-(3,4,5-trimethoxyphenyl)-5-oxovalerate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-(3,4,5-TRIMETHOXYPHENYL)-5-OXOVALERATE
• ethyl 5-oxo-5-(3,4,5-trimethoxyphenyl)pentanoate
• 7711c
• Ethyl 5-(3,4,5-trimethoxyphenyl)-5-oxovalerate

• Inchi： 1S/C16H22O6/c1-5-22-15(18)8-6-7-12(17)11-9-13(19-2)16(21-4)14(10-11)20-3/h9-10H,5-8H2,1-4H3
• InChI Key： HLZJPGNNRYPRIJ-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCC(C1C=C(C(=C(C=1)OC)OC)OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 343
• Topological Polar Surface Area: 71.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 5-(3,4,5-trimethoxyphenyl)-5-oxovalerate

Ethyl 5-(3,4,5-trimethoxyphenyl)-5-oxovalerate: A Comprehensive Overview

Ethyl 5-(3,4,5-trimethoxyphenyl)-5-oxovalerate, with the CAS number 951887-67-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a trimethoxyphenyl group with a valerate backbone. The trimethoxyphenyl moiety is a derivative of phenol, where three methoxy groups are attached to the benzene ring at positions 3, 4, and 5. This substitution pattern is known to confer specific electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and biological assays.

The valerate portion of the molecule is a five-carbon chain with an ester functional group. The combination of these two structural elements results in a compound that exhibits interesting physical and chemical properties. Recent studies have highlighted the potential of Ethyl 5-(3,4,5-trimethoxyphenyl)-5-oxovalerate in drug discovery and development. Its ability to act as a precursor in the synthesis of more complex molecules has made it a focal point in medicinal chemistry.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of bioactive agents. Researchers have demonstrated that Ethyl 5-(3,4,5-trimethoxyphenyl)-5-oxovalerate can be used to construct molecules with anti-inflammatory and antioxidant properties. These findings are particularly relevant in light of the growing demand for natural and synthetic compounds that can combat oxidative stress and inflammation-related diseases.

The synthesis of Ethyl 5-(3,4,5-trimethoxyphenyl)-5-oxovalerate involves a multi-step process that typically begins with the preparation of the trimethoxyphenol derivative. This is followed by esterification reactions to introduce the valerate group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of enzymatic catalysts has been shown to enhance reaction yields while reducing byproduct formation.

In terms of biological activity, Ethyl 5-(3,4,5-trimethoxyphenyl)-5-oxovalerate has been studied for its potential as an anti-cancer agent. Preclinical studies indicate that this compound may inhibit the proliferation of certain cancer cell lines by modulating key signaling pathways. Additionally, its ability to cross cellular membranes suggests that it could serve as a delivery vehicle for other therapeutic agents.

The pharmacokinetic properties of Ethyl 5-(3,4,5-trimethoxyphenyl)-5-oxovalerate are another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for its potential use in clinical settings. Early data suggest that it has moderate bioavailability and undergoes phase II metabolism involving glucuronidation pathways.

In conclusion, Ethyl 5-(3,4,5-trimethoxyphenyl)-5-oxovalerate (CAS No: 951887-67-5) is a versatile compound with a wide range of applications in both academic research and industrial settings. Its unique structure and promising biological activity make it a valuable tool for advancing our understanding of molecular mechanisms underlying various diseases. As research continues to unfold, this compound is expected to play an increasingly important role in the development of novel therapeutic agents.